Cas no 155988-39-9 (2-Bromo-5-[(1E)-2-nitroethenyl]thiophene)

2-Bromo-5-[(1E)-2-nitroethenyl]thiophene structure
155988-39-9 structure
Product Name:2-Bromo-5-[(1E)-2-nitroethenyl]thiophene
CAS No:155988-39-9
MF:C6H4BrNO2S
MW:234.070459365845
CID:6635535
PubChem ID:14929132
Update Time:2024-01-15

2-Bromo-5-[(1E)-2-nitroethenyl]thiophene Chemical and Physical Properties

Names and Identifiers

    • 155988-39-9
    • SCHEMBL793300
    • 2-Bromo-5-[(1E)-2-nitroethenyl]thiophene
    • AKOS017433659
    • DTXSID401277129
    • Inchi: 1S/C6H4BrNO2S/c7-6-2-1-5(11-6)3-4-8(9)10/h1-4H/b4-3+
    • InChI Key: VMIGRGQTEFNKMW-ONEGZZNKSA-N
    • SMILES: BrC1=CC=C(/C=C/[N+](=O)[O-])S1

Computed Properties

  • Exact Mass: 232.91461g/mol
  • Monoisotopic Mass: 232.91461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 74.1Ų
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